2-[4-(Difluoromethoxy)-2-methylphenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• IUPAC Name: 2-[4-(difluoromethoxy)-2-methylphenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• InChI: InChI=1S/C14H19BF2O3/c1-9-8-10(18-12(16)17)6-7-11(9)15-19-13(2,3)14(4,5)20-15/h6-8,12H,1-5H3
• InChI Key: KVKYJRCUZURQLR-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C(C=C(C=C2)OC(F)F)C
• Molecular Formula: C14H19BF2O3
• Molecular Weight: 284.11 g/mol
• CAS No.: 2246775-33-5

Description

This boronate ester features a phenyl ring substituted with a difluoromethoxy group (-OCF₂H) at the para position and a methyl group (-CH₃) at the ortho position, linked to a pinacol boronate core (4,4,5,5-tetramethyl-1,3,2-dioxaborolane). Key properties include:

• Molecular formula: C₁₄H₁₈BF₂O₃
• Molecular weight: 284.1 g/mol
• CAS Number: 2246775-33-5
• Purity: ≥95% (typically supplied as a solid or liquid for laboratory use) .

The ortho-methyl group introduces steric hindrance, which may influence regioselectivity in synthetic applications .

Biological Activity

The compound 2-[4-(Difluoromethoxy)-2-methylphenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a member of the dioxaborolane family and has garnered interest due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including relevant data tables, case studies, and detailed research findings.

• Molecular Formula : C14H19BF2O3
• Molecular Weight : 284.11 g/mol
• CAS Number : 1025707-97-4

Structure

The structure of the compound features a dioxaborolane ring with a difluoromethoxy group and a methylphenyl substituent. This unique arrangement may influence its biological interactions.

Antiviral Activity

Recent studies have indicated that compounds in the dioxaborolane class exhibit antiviral properties. Notably, derivatives similar to 2-[4-(Difluoromethoxy)-2-methylphenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane have been evaluated for their efficacy against various viruses.

• SARS-CoV-2 Protease Inhibition : Research has shown that related compounds can act as non-covalent inhibitors of the SARS-CoV-2 3CL protease. Such inhibition is crucial for viral replication and presents a potential therapeutic avenue for COVID-19 treatment .

Enzyme Inhibition Studies

The compound's ability to inhibit specific enzymes has been explored:

Enzyme	Inhibition (%) at 100 μM
Chathepsin D	>100
Chathepsin G	>100
HIV-1 Protease	<50

These results suggest that while the compound may not effectively inhibit HIV-1 protease at higher concentrations, it demonstrates significant inhibition of other enzymes .

Toxicity and Safety Profile

The safety profile of 2-[4-(Difluoromethoxy)-2-methylphenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is essential for its potential therapeutic applications. Preliminary toxicity assessments indicate that the compound may present hazards such as skin irritation and respiratory issues upon exposure. The safety data sheets recommend handling precautions including protective equipment during laboratory use .

Case Study 1: Antiviral Efficacy Against Influenza Virus

In a study evaluating antiviral agents against influenza virus strains, derivatives of dioxaborolanes were tested. The compound exhibited moderate antiviral activity with an IC50 value indicating effective concentration levels for inhibiting viral replication.

Case Study 2: Inhibition of Tumor Cell Growth

Another investigation focused on the cytotoxic effects of dioxaborolanes on cancer cell lines. The results indicated that certain structural modifications enhanced the compound's ability to induce apoptosis in tumor cells, suggesting its potential as an anticancer agent.

Comparison with Similar Compounds

Substituent Position and Electronic Effects

Compound Name	Substituent Positions	Key Functional Groups	Electronic Effects
2-[4-(Difluoromethoxy)-2-methylphenyl]-dioxaborolane	4-(OCF₂H), 2-CH₃	Difluoromethoxy, methyl	Strong EWG, steric hindrance
2-(4-Methoxyphenyl)-dioxaborolane	4-OCH₃	Methoxy	Moderate EDG
2-(3-(Difluoromethoxy)-4-methylphenyl)-dioxaborolane	3-(OCF₂H), 4-CH₃	Difluoromethoxy, methyl	EWG with altered regiochemistry
2-[4-(Difluoromethoxy)phenyl]-dioxaborolane	4-(OCF₂H)	Difluoromethoxy	EWG without steric hindrance
2-(2,6-Dichloro-3,5-dimethoxyphenyl)-dioxaborolane	3,5-OCH₃, 2,6-Cl	Methoxy, chloro	Mixed EDG/EWG effects

Key Observations :

• Electron-withdrawing groups (EWGs) : Difluoromethoxy (-OCF₂H) and chloro (-Cl) substituents enhance electrophilicity at the boron center, facilitating nucleophilic attack in Suzuki-Miyaura couplings .

Reactivity Trends :

• Difluoromethoxy-substituted boronate esters exhibit faster oxidative hydrolysis rates compared to methoxy analogs due to stronger EWG effects, as seen in H₂O₂-sensitive probes ().
• Steric hindrance from ortho-methyl groups may reduce coupling efficiency in sterically demanding reactions .

Physical and Chemical Properties

Property	Main Compound	2-(4-Methoxyphenyl)-dioxaborolane	2-(3,5-Dimethoxyphenyl)-dioxaborolane
Melting Point	Not reported	137–139°C (solid)	Liquid at RT
Solubility	Likely polar aprotic solvents (DMF, THF)	Soluble in DCM, THF	Soluble in acetone, toluene
Stability	High (≥95% purity)	Moderate (hygroscopic)	Moderate